![molecular formula C24H21BrN2OS B2377115 N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide CAS No. 532969-45-2](/img/structure/B2377115.png)
N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide” is a chemical compound with the molecular formula C24H21BrN2OS . It is also known as BMS-986165. This compound is a novel small molecule inhibitor that targets the tyrosine kinase 2 (TYK2) signal transduction pathway.
Synthesis Analysis
The synthesis of benzamides, which includes compounds like “this compound”, can be achieved through direct condensation of carboxylic acids and amines . This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a bromophenyl group attached to an indole ring via a sulfanyl linkage . The indole ring is further connected to a benzamide group through an ethyl linkage .Scientific Research Applications
Cardiac Electrophysiological Activity
N-substituted benzamides, which include similar compounds to N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide, have been studied for their cardiac electrophysiological activity. These compounds exhibit potency in in vitro assays and show potential as selective class III agents for cardiac applications (Morgan et al., 1990).
Structural Analysis and Molecular Interactions
The structural characteristics and molecular interactions of compounds with similar chemical structures have been analyzed. Studies include the investigation of molecular conformations and intermolecular interactions, which are crucial for understanding the chemical and physical properties of these compounds (Choi et al., 2007).
Antimicrobial and Antifungal Activities
Benzamide derivatives, closely related to the specified compound, have been synthesized and evaluated for their antimicrobial and antifungal activities. These studies help in identifying potential applications of these compounds in treating microbial infections (Kumar et al., 2012).
Anticancer Potential
Some derivatives of benzamides have been found to exhibit significant anticancer activities against various cancer cell lines. This suggests the potential of these compounds, including those structurally similar to this compound, in the development of anticancer therapies (Ravinaik et al., 2021).
Enzyme Inhibition for Therapeutic Applications
These compounds have been studied for their ability to inhibit specific enzymes, such as alkaline phosphatase, which is significant for various therapeutic applications, including the treatment of bone and teeth calcification disorders (Abbasi et al., 2019).
Neuroleptic Activity
Benzamide compounds have been designed and synthesized as potential neuroleptics. Their inhibitory effects on stereotyped behavior in animal models indicate potential applications in the treatment of psychosis (Iwanami et al., 1981).
properties
IUPAC Name |
N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21BrN2OS/c25-20-12-10-18(11-13-20)17-29-23-16-27(22-9-5-4-8-21(22)23)15-14-26-24(28)19-6-2-1-3-7-19/h1-13,16H,14-15,17H2,(H,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSNJEXPETXJCY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC4=CC=C(C=C4)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21BrN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.